Fuculose 1-phosphate

Specification

• Description: L-fucopyranose 1-phosphate is a deoxyaldohexose phosphate. It has a role as a human metabolite. It derives from a L-fucopyranose.; Fucose 1-phosphate belongs to the class of organic compounds known as monosaccharide phosphates. These are monosaccharides comprising a phosphated group linked to the carbohydrate unit. Fucose 1-phosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, fucose 1-phosphate is primarily located in the cytoplasm. Fucose 1-phosphate participates in a number of enzymatic reactions. In particular, Fucose 1-phosphate can be converted into GDP-L-fucose; which is mediated by the enzyme fucose-1-phosphate guanylyltransferase. In addition, Fucose 1-phosphate can be biosynthesized from L-fucose through the action of the enzyme L-fucose kinase. In humans, fucose 1-phosphate is involved in the fructose and mannose degradation pathway and the fructose intolerance, hereditary pathway. Fucose 1-phosphate is also involved in the metabolic disorder called the fructosuria pathway.
• CAS No.: 16562-58-6
• Molecular Formula: C6H13O8P
• Molecular Weight: 244.14 g/mol
• IUPAC Name: [(3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl] dihydrogen phosphate
• Standard InChI: InChI=1S/C6H13O8P/c1-2-3(7)4(8)5(9)6(13-2)14-15(10,11)12/h2-9H,1H3,(H2,10,11,12)/t2-,3+,4+,5-,6?/m0/s1
• Standard InChI Key: PTVXQARCLQPGIR-DHVFOXMCSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H]([C@@H](C(O1)OP(=O)(O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OP(=O)(O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OP(=O)(O)O)O)O)O